N-(3-(benzo[d]thiazol-2-yl)-6-ethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-4-((3,4-dihydroquinolin-1(2H)-yl)sulfonyl)benzamide

• IUPAC Name: N-[3-(1,3-benzothiazol-2-yl)-6-ethyl-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl]-4-(3,4-dihydro-2H-quinolin-1-ylsulfonyl)benzamide
• InChI: InChI=1S/C32H30N4O3S3/c1-2-35-19-17-24-28(20-35)41-32(29(24)31-33-25-10-4-6-12-27(25)40-31)34-30(37)22-13-15-23(16-14-22)42(38,39)36-18-7-9-21-8-3-5-11-26(21)36/h3-6,8,10-16H,2,7,9,17-20H2,1H3,(H,34,37)
• InChI Key: UQMFXZFWMSNQBU-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC2=C(C1)SC(=C2C3=NC4=CC=CC=C4S3)NC(=O)C5=CC=C(C=C5)S(=O)(=O)N6CCCC7=CC=CC=C76
• Molecular Formula: C32H30N4O3S3
• Molecular Weight: 614.8 g/mol
• CAS No.: 524706-59-0

Description

N-(3-(benzo[d]thiazol-2-yl)-6-ethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-4-((3,4-dihydroquinolin-1(2H)-yl)sulfonyl)benzamide is a useful research compound. Its molecular formula is C32H30N4O3S3 and its molecular weight is 614.8. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Anti-inflammatory Properties

Research by Patel et al. (2009) synthesized bioactive molecules with structural similarities, focusing on fluoro-substituted benzothiazoles for antimicrobial and anti-inflammatory screenings. These compounds demonstrated significant activities against various pathogens and inflammation, suggesting the potential of our molecule of interest in similar applications due to its structural resemblance (Patel, Sreenivasa, Jayachandran, & Kumar, 2009).

Psychotropic and Anticancer Activity

A study by Zablotskaya et al. (2013) on N-[1,3-(benzo)thiazol-2-yl]-ω-[3,4-dihydroisoquinolin-2(1H)-yl]alkanamides revealed notable psychotropic, anti-inflammatory, and cytotoxic activities. These compounds exhibited sedative actions, high anti-inflammatory activity, selective cytotoxic effects on tumor cell lines, and some even showed antimicrobial action. The therapeutic potential of the molecule might extend to similar areas, given its structural features (Zablotskaya et al., 2013).

Antipsychotic Agents

Research into heterocyclic carboxamides as potential antipsychotic agents, such as the study by Norman et al. (1996), indicates the relevance of benzothiazole and related compounds in neuropsychiatric disorders. These analogs showed promise in vitro for binding to dopamine and serotonin receptors, suggesting that N-(3-(benzo[d]thiazol-2-yl)-6-ethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-4-((3,4-dihydroquinolin-1(2H)-yl)sulfonyl)benzamide could have potential applications in treating psychiatric conditions (Norman, Navas, Thompson, & Rigdon, 1996).

Histamine-3 Receptor Antagonists

The development of 2-(pyrrolidin-1-yl)ethyl-3,4-dihydroisoquinolin-1(2H)-one derivatives by Zhou et al. (2012) as potent and selective histamine-3 receptor antagonists highlights the potential of our molecule in similar roles, possibly offering therapeutic avenues in allergy and sleep disorders (Zhou et al., 2012).